1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone

• IUPAC Name: 1,8,15,22-tetrazacyclooctacosane-2,7,16,21-tetrone
• InChI: InChI=1S/C24H44N4O4/c29-21-13-5-6-15-23(31)27-19-11-3-4-12-20-28-24(32)16-8-7-14-22(30)26-18-10-2-1-9-17-25-21/h1-20H2,(H,25,29)(H,26,30)(H,27,31)(H,28,32)
• InChI Key: PHOCHBCWTAIIGE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCNC(=O)CCCCC(=O)NCCCCCCNC(=O)CCCCC(=O)NCC1
• Molecular Formula: C24H44N4O4
• DSSTOX Substance ID: DTXSID80337725
• Molecular Weight: 452.6 g/mol
• CAS RN: 4238-35-1

Description

“1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone” is a cyclic oligomer. It has the molecular formula C24H44N4O4. The average mass is 452.631 Da and the mono-isotopic mass is 452.336243 Da.

Molecular Structure Analysis

The molecular structure of “1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone” consists of 24 carbon atoms, 44 hydrogen atoms, 4 nitrogen atoms, and 4 oxygen atoms.

Physical And Chemical Properties Analysis

The compound has a density of 1.0±0.1 g/cm3, a boiling point of 810.6±65.0 °C at 760 mmHg, and a flash point of 239.7±34.4 °C. It has 8 hydrogen bond acceptors and 4 hydrogen bond donors. The polar surface area is 116 Å2.

Scientific Research Applications

Synthesis and Chemical Properties

1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone, as part of a series of macrocyclic tetraamines, has been synthesized from corresponding ditosylamide and monobromoalcohol derivatives. These compounds include a range of membered rings, exhibiting varying yields and properties in their synthesis. Such macrocycles have potential applications in coordination chemistry and as ligands in catalytic processes (Tomohiro, Uoto, & Okuno, 1990).

Catalytic Applications

The compound's derivatives have been explored for catalytic applications. In one study, its involvement in the catalytic ring opening of β-propiothiolactone was demonstrated, leading to the formation of new macrocyclic products. This suggests its potential role in developing new catalytic methodologies for polymer and macrocycle synthesis (Adams, Huang, & Huang, 1997).

Structural and Photoreactive Studies

Investigations into the homoconjugation between donor and acceptor fragments in related compounds have shed light on the structural and electronic properties. This understanding can be crucial for designing materials with specific electronic or photoreactive characteristics (Gleiter, Doerner, & Irngartinger, 2006).

Potential in Drug Delivery and Polymer Science

Studies on related macrocyclic compounds show interesting properties like induced micellization and transitions in aqueous solutions. These properties are significant for applications in drug delivery systems and novel polymer science, suggesting that 1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone derivatives could also be relevant in these areas (Kadam et al., 2010).

Future Directions

The potential of “1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone” as an anticancer agent suggests that future research could focus on further understanding its mechanism of action and potential applications in cancer treatment.